molecular formula C18H22O2 B3062649 3',5-Dipropylbiphenyl-2,4'-diol CAS No. 35406-31-6

3',5-Dipropylbiphenyl-2,4'-diol

Cat. No. B3062649
CAS RN: 35406-31-6
M. Wt: 270.4 g/mol
InChI Key: PJBHWFHBOPMXAM-UHFFFAOYSA-N
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Description

“3’,5-Dipropylbiphenyl-2,4’-diol” is a chemical compound with the molecular formula C20H26O4 . It is also known by other names such as “3,3’-Dimethoxy-5,5’-dipropyl-2,2’-biphenyldiol” and "3,3’-Dimethoxy-5,5’-dipropyl- [1,1’-biphenyl]-2,2’-diol" .


Molecular Structure Analysis

The molecular structure of “3’,5-Dipropylbiphenyl-2,4’-diol” consists of a biphenyl core with two hydroxyl groups attached at the 2 and 4’ positions, and two propyl groups attached at the 3’ and 5 positions . The molecular weight is 330.418 Da .

properties

CAS RN

35406-31-6

Molecular Formula

C18H22O2

Molecular Weight

270.4 g/mol

IUPAC Name

2-(4-hydroxy-3-propylphenyl)-4-propylphenol

InChI

InChI=1S/C18H22O2/c1-3-5-13-7-9-18(20)16(11-13)14-8-10-17(19)15(12-14)6-4-2/h7-12,19-20H,3-6H2,1-2H3

InChI Key

PJBHWFHBOPMXAM-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CC(=C(C=C1)O)C2=CC(=C(C=C2)O)CCC

Origin of Product

United States

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